2-(4-chlorophenyl)-N-(2-furylmethyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C13H12ClNO2/c14-11-5-3-10(4-6-11)8-13(16)15-9-12-2-1-7-17-12/h1-7H,8-9H2,(H,15,16)
• InChI Key: SBNTYLLHTPXEQK-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C13H12ClNO2
• Molecular Weight: 249.69 g/mol

Description

2-(4-chlorophenyl)-N-(2-furylmethyl)acetamide is a compound of interest due to its unique structure, which involves a chlorophenyl group and a furylmethyl group attached to an acetamide moiety. Research on similar compounds emphasizes their potential in various fields, including materials science and pharmaceuticals, due to their distinctive chemical and physical properties.

Synthesis Analysis

The synthesis of similar chlorophenyl acetamide derivatives typically involves the acylation of aromatic amines with chloroacetyl chloride in the presence of suitable bases and solvents. For instance, N-phenyl-2,2-di(4-chlorophenoxy)acetamide was synthesized by reacting 4-chlorophenol with N-phenyl dichloroacetamide in tetrahydrofuran (THF) using anhydrous potassium carbonate, demonstrating a method that could potentially apply to the synthesis of this compound with modifications to the starting materials (Tao Jian-wei, 2009).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on how it interacts with biological systems.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its physical and chemical properties in more detail, and investigating its safety and environmental impact.